N-(1-phenylethyl)-2-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide
Overview
Description
N-(1-phenylethyl)-2-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide, also known as PEA-OXA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a derivative of phenylethylamine, a neurotransmitter that plays a role in mood regulation and cognitive function. PEA-OXA has been studied for its ability to enhance cognitive function and improve memory, making it a promising compound for further research.
Mechanism of Action
The mechanism of action of N-(1-phenylethyl)-2-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide is not fully understood, but it is thought to involve the modulation of neurotransmitter systems in the brain. N-(1-phenylethyl)-2-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide has been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its cognitive-enhancing effects.
Biochemical and Physiological Effects
N-(1-phenylethyl)-2-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide has been shown to have a number of biochemical and physiological effects in animal models. Research has shown that N-(1-phenylethyl)-2-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide can increase the levels of certain enzymes and proteins in the brain that are involved in cognitive function and memory formation. In addition, N-(1-phenylethyl)-2-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide has been shown to increase blood flow to the brain, which may contribute to its cognitive-enhancing effects.
Advantages and Limitations for Lab Experiments
One advantage of N-(1-phenylethyl)-2-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide for lab experiments is its ability to improve cognitive function and memory in animal models, which can be useful for studying the underlying mechanisms of these processes. However, one limitation of N-(1-phenylethyl)-2-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide is its potential toxicity and side effects, which may need to be carefully monitored in experiments.
Future Directions
There are a number of potential future directions for research on N-(1-phenylethyl)-2-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide. One area of interest is the development of N-(1-phenylethyl)-2-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide derivatives with improved efficacy and safety profiles. In addition, further research is needed to fully understand the mechanism of action of N-(1-phenylethyl)-2-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide and its potential applications in the treatment of neurodegenerative diseases. Finally, more research is needed to explore the potential applications of N-(1-phenylethyl)-2-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide in other areas of scientific research, such as the study of mood regulation and emotional processing.
Synthesis Methods
N-(1-phenylethyl)-2-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide can be synthesized through a multi-step process involving the condensation of 2-amino-5-picoline with ethyl oxalate, followed by reaction with phenethylamine and subsequent cyclization. This synthesis method has been well-established in the literature and has been used to produce N-(1-phenylethyl)-2-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide in sufficient quantities for research purposes.
Scientific Research Applications
N-(1-phenylethyl)-2-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide has been studied for its potential applications in scientific research, particularly in the field of cognitive enhancement. Research has shown that N-(1-phenylethyl)-2-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide can improve memory and cognitive function in animal models, making it a promising compound for further study. In addition, N-(1-phenylethyl)-2-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide has been studied for its potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease.
properties
IUPAC Name |
2-(7-chloro-6-methyl-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)-N-(2,4-dimethylphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24ClN3O2/c1-13-4-7-19(14(2)10-13)25-21(28)12-27-9-8-20-17(11-27)23(29)16-5-6-18(24)15(3)22(16)26-20/h4-7,10H,8-9,11-12H2,1-3H3,(H,25,28)(H,26,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJRRPOFUEXQBNE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CN2CCC3=C(C2)C(=O)C4=C(N3)C(=C(C=C4)Cl)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-phenylethyl)-2-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-3-(furan-2-yl)-N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)acrylamide](/img/structure/B2912522.png)
![1-(2,4-Dimethoxyphenyl)-3-(octahydrobenzo[b][1,4]dioxin-6-yl)urea](/img/structure/B2912528.png)
![N-[2-[(Acetylthio)methyl]-1-oxo-3-phenylpropyl]glycine methyl ester](/img/no-structure.png)
![[Rucl(P-cymene)((S)-xylbinap)]CL](/img/structure/B2912534.png)
![N,N-diethyl-2-{2-[1-(2-methylphenyl)-5-oxopyrrolidin-3-yl]-1H-benzimidazol-1-yl}acetamide](/img/structure/B2912536.png)
![N-([2,2'-bifuran]-5-ylmethyl)-1-phenylmethanesulfonamide](/img/structure/B2912540.png)
![methyl 3-((2-(5-chloro-2-methylphenyl)-1,1-dioxido-3-oxo-2H-benzo[e][1,2,4]thiadiazin-4(3H)-yl)methyl)-4-methoxybenzoate](/img/structure/B2912541.png)
